Cas no 2877644-05-6 (N-benzyl-2-{4-[6-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]piperazin-1-yl}acetamide)

• Product Name: N-benzyl-2-{4-[6-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]piperazin-1-yl}acetamide
• CAS No: 2877644-05-6
• MF: C₂₁H₂₅N₇O
• MW: 391.469503164291
• CID: 5329083
• PubChem ID: 165434298
• Update Time: 2025-05-20

N-benzyl-2-{4-[6-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]piperazin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS040880768
• N-benzyl-2-{4-[6-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]piperazin-1-yl}acetamide
• 2877644-05-6
• F6806-4828
• 4-[6-(1-Methyl-1H-pyrazol-4-yl)-2-pyrazinyl]-N-(phenylmethyl)-1-piperazineacetamide

• Inchi： 1S/C21H25N7O/c1-26-15-18(12-24-26)19-13-22-14-20(25-19)28-9-7-27(8-10-28)16-21(29)23-11-17-5-3-2-4-6-17/h2-6,12-15H,7-11,16H2,1H3,(H,23,29)
• InChI Key： NQXBBCOELVTZBN-UHFFFAOYSA-N
• SMILES： N1(CC(NCC2=CC=CC=C2)=O)CCN(C2=NC(C3=CN(C)N=C3)=CN=C2)CC1

Computed Properties

• Exact Mass: 391.21205845g/mol
• Monoisotopic Mass: 391.21205845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 682.0±55.0 °C(Predicted)
• pka: 15.96±0.46(Predicted)

Additional information on N-benzyl-2-{4-[6-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]piperazin-1-yl}acetamide

N-benzyl-2-{4-[6-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]piperazin-1-yl}acetamide (CAS No. 2877644-05-6): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, N-benzyl-2-{4-[6-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]piperazin-1-yl}acetamide (CAS No. 2877644-05-6) has emerged as a compound of significant interest. This molecule, characterized by its complex structure featuring a benzyl group, a pyrazine ring, and a piperazine moiety, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers and industry professionals are increasingly focusing on this compound due to its unique properties and versatility in synthetic pathways.

The molecular formula of N-benzyl-2-{4-[6-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]piperazin-1-yl}acetamide reflects its intricate design, which combines multiple heterocyclic systems. The presence of the 1-methyl-1H-pyrazol-4-yl group attached to the pyrazine ring enhances its binding affinity to various biological targets, making it a promising candidate for therapeutic applications. Current trends in pharmaceutical research highlight the importance of such hybrid molecules in addressing complex diseases, aligning with the growing demand for novel drug candidates.

One of the key areas where N-benzyl-2-{4-[6-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]piperazin-1-yl}acetamide shows potential is in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. The compound's ability to interact with kinase domains has sparked interest among researchers exploring targeted therapies. This aligns with the broader industry shift toward precision medicine, where molecules like 2877644-05-6 are evaluated for their specificity and efficacy.

Another noteworthy aspect of N-benzyl-2-{4-[6-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]piperazin-1-yl}acetamide is its synthetic accessibility. The compound can be synthesized through multi-step organic reactions, involving condensation and amidation processes. Researchers often optimize these synthetic routes to improve yield and purity, which are critical for preclinical and clinical studies. The compound's stability under various conditions also makes it suitable for further derivatization, enabling the exploration of structure-activity relationships (SAR) in drug design.

In addition to its pharmaceutical applications, N-benzyl-2-{4-[6-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]piperazin-1-yl}acetamide is being investigated for its potential in agrochemical research. The pyrazine and piperazine motifs are known to exhibit bioactive properties, which could be harnessed for developing new crop protection agents. This dual applicability in both human health and agriculture underscores the compound's versatility and broad relevance in scientific research.

The market for specialized chemical compounds like 2877644-05-6 is expanding, driven by increasing R&D investments in biotechnology and pharmaceuticals. Companies specializing in fine chemicals and custom synthesis are actively offering this compound to meet the demand from academic and industrial researchers. Furthermore, the rise of AI-driven drug discovery platforms has accelerated the identification of potential applications for such molecules, making them valuable assets in the quest for innovative therapies.

For researchers working with N-benzyl-2-{4-[6-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]piperazin-1-yl}acetamide, proper handling and storage are essential to maintain its integrity. The compound should be stored in a cool, dry environment, protected from light and moisture, to ensure long-term stability. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural identity, which are crucial for reproducible experimental results.

In conclusion, N-benzyl-2-{4-[6-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]piperazin-1-yl}acetamide (CAS No. 2877644-05-6) represents a fascinating subject of study in modern chemistry and drug development. Its unique structural features, combined with its potential therapeutic and agrochemical applications, make it a compound of high interest. As research continues to uncover new insights into its properties and uses, this molecule is poised to play a significant role in advancing scientific and medical innovations.